Cas no 102367-10-2 (1-Pyrrolidineethanamine,N-[(4-methoxyphenyl)methyl]-N-(phenylmethyl)-, hydrochloride (1:2))

• Product Name: 1-Pyrrolidineethanamine,N-[(4-methoxyphenyl)methyl]-N-(phenylmethyl)-, hydrochloride (1:2)
• CAS No: 102367-10-2
• MF: C₂₁H₃₀Cl₂N₂O
• MW: 397.381703853607
• CID: 222671
• PubChem ID: 3025251
• Update Time: 2025-04-19

1-Pyrrolidineethanamine,N-[(4-methoxyphenyl)methyl]-N-(phenylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanamine,N-[(4-methoxyphenyl)methyl]-N-(phenylmethyl)-, hydrochloride (1:2)
• N-benzyl-N-[(4-methoxyphenyl)methyl]-2-pyrrolidin-1-ylethanamine,dihydrochloride
• 1-(2-(Benzyl(p-methoxybenzyl)amino)ethyl)pyrrolidine dihydrochloride
• DTXSID00144953
• N-beta-(4-Metossidibenzilamino)etilpirrolidina dicloridrato
• N-beta-(4-Metossidibenzilamino)etilpirrolidina dicloridrato [Italian]
• Pyrrolidine, 1-(2-(benzyl(p-methoxybenzyl)amino)ethyl)-, dihydrochloride
• 102367-10-2

• Inchi： 1S/C21H28N2O.2ClH/c1-24-21-11-9-20(10-12-21)18-23(16-15-22-13-5-6-14-22)17-19-7-3-2-4-8-19;;/h2-4,7-12H,5-6,13-18H2,1H3;2*1H
• InChI Key： SCBSIADSXGBGLN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)CN(CC1C=CC=CC=1)CCN1CCCC1

Computed Properties

• Exact Mass: 396.1738
• Monoisotopic Mass: 396.173519
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.7

Experimental Properties

• Boiling Point: 436.2°C at 760 mmHg
• Flash Point: 121°C
• PSA: 15.71
• LogP: 5.33510